Cas no 2228908-18-5 (2,2-difluoro-2-(3-fluoro-4-nitrophenyl)acetic acid)

• Product Name: 2,2-difluoro-2-(3-fluoro-4-nitrophenyl)acetic acid
• CAS No: 2228908-18-5
• MF: C₈H₄F₃NO₄
• MW: 235.116872787476
• CID: 5868263
• PubChem ID: 165975988
• Update Time: 2025-10-10

2,2-difluoro-2-(3-fluoro-4-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(3-fluoro-4-nitrophenyl)acetic acid
• EN300-1949240
• 2228908-18-5

• Inchi： 1S/C8H4F3NO4/c9-5-3-4(8(10,11)7(13)14)1-2-6(5)12(15)16/h1-3H,(H,13,14)
• InChI Key： AFSUWAMQSQHWJO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC(=C(C=1)F)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 235.00924210g/mol
• Monoisotopic Mass: 235.00924210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų

Additional information on 2,2-difluoro-2-(3-fluoro-4-nitrophenyl)acetic acid

Introduction to 2,2-difluoro-2-(3-fluoro-4-nitrophenyl)acetic acid (CAS No. 2228908-18-5)

2,2-difluoro-2-(3-fluoro-4-nitrophenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228908-18-5, is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promise in various biological assays, including enzyme inhibition and anti-inflammatory applications. The presence of both fluoro and nitro substituents in its aromatic ring system imparts distinct electronic and steric effects, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 2,2-difluoro-2-(3-fluoro-4-nitrophenyl)acetic acid consists of a central acetic acid moiety flanked by two fluorine atoms at the alpha position and a 3-fluoro-4-nitrophenyl group at the beta position. This arrangement creates a highly polar and electronically rich molecule, which can interact favorably with biological targets. The fluorine atoms, known for their ability to modulate metabolic stability and binding affinity, play a crucial role in enhancing the pharmacokinetic profile of drug candidates. Meanwhile, the nitro group introduces a strong electron-withdrawing effect, influencing the molecule's reactivity and interaction with biological receptors.

In recent years, there has been growing interest in the development of fluorinated compounds for medicinal applications due to their ability to improve drug efficacy and selectivity. 2,2-difluoro-2-(3-fluoro-4-nitrophenyl)acetic acid is no exception and has been explored in several preclinical studies as a potential lead compound for therapeutic intervention. Its unique chemical properties make it an attractive candidate for further derivatization and optimization to develop new drugs targeting various diseases.

One of the most compelling aspects of 2,2-difluoro-2-(3-fluoro-4-nitrophenyl)acetic acid is its potential as an intermediate in the synthesis of more complex pharmacophores. The carboxylic acid group at one end of the molecule allows for facile coupling with amines or other nucleophiles via amide bond formation, while the aromatic ring can be further functionalized through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These chemical transformations enable chemists to generate libraries of analogs with tailored biological activities.

Recent studies have highlighted the role of fluorinated acetic acids in modulating inflammatory pathways. For instance, derivatives of acetic acid with fluorine substituents have shown promise in inhibiting key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). 2,2-difluoro-2-(3-fluoro-4-nitrophenyl)acetic acid shares this structural motif and may exhibit similar inhibitory effects. The nitro group further enhances its potential by providing additional interaction points with biological targets, potentially leading to enhanced binding affinity and selectivity.

The synthesis of 2,2-difluoro-2-(3-fluoro-4-nitrophenyl)acetic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions followed by nitration and subsequent functional group modifications. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to introduce fluorine atoms into the aromatic ring efficiently. These synthetic strategies ensure that researchers can access this compound in sufficient quantities for both laboratory-scale studies and larger-scale applications.

The pharmacological profile of CAS No. 2228908-18-5 is still under investigation, but preliminary data suggest that it may have significant therapeutic potential. Its ability to interact with biological targets through both hydrophobic and polar interactions makes it a versatile scaffold for drug design. Additionally, its stability under various conditions enhances its suitability for formulation into drug products.

In conclusion, 2,2-difluoro-2-(3-fluoro-4-nitrophenyl)acetic acid (CAS No. 2228908-18-5) represents an exciting area of research in medicinal chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new biological functions for fluorinated compounds, 2228908-18-5 is poised to play a significant role in future drug discovery efforts.